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Compound of Interest

Compound Name: 2,3-Dihydro-7-iodoinden-1-one

CAS No.: 628732-02-5

Cat. No.: B1312724

Get Quote

Abstract
The 1-indanone scaffold is a privileged structure in medicinal chemistry, forming the core of

numerous pharmacologically active agents.[1][2][3] Its derivatives are instrumental in the

development of therapeutics for neurodegenerative diseases, cancer, and viral infections.[3][4]

[5] 7-iodo-1-indanone (C₉H₇IO, MW: 258.06 g/mol ) is a key synthetic intermediate, valued for

its utility in introducing further molecular complexity through cross-coupling reactions at the 7-

position.[6][7] Unambiguous structural verification of this molecule is paramount to ensure the

integrity of subsequent synthetic steps and the biological activity of the final compounds. This

guide provides a comprehensive, multi-technique approach to the structural elucidation of 7-

iodo-1-indanone, grounded in the principles of modern analytical chemistry. We will explore the

causality behind the selection of each technique, provide field-proven experimental protocols,

and detail the interpretation of the resulting data for an authoritative confirmation of its

molecular structure.

Foundational Context: Synthesis and Purity
The analytical strategy for a compound is intrinsically linked to its synthetic origin. 7-iodo-1-

indanone is commonly prepared from 7-amino-1-indanone via a Sandmeyer-type reaction.[6][8]

This process involves diazotization of the amine followed by displacement with iodide.
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Caption: High-level workflow for a common synthesis of 7-iodo-1-indanone.

Understanding this pathway is critical, as potential impurities could include starting material (7-

amino-1-indanone), de-aminated product (1-indanone), or other regioisomers if the initial

amination was not selective. Our analytical workflow must be robust enough to confirm the

presence and regiochemistry of the iodine atom and rule out such contaminants.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
The Blueprint of Connectivity
NMR spectroscopy is the most powerful technique for determining the precise connectivity of

atoms in an organic molecule. It provides a detailed map of the carbon and hydrogen

framework.

Expertise & Rationale
For 7-iodo-1-indanone, a combination of ¹H and ¹³C NMR is essential. ¹H NMR confirms the

substitution pattern on the aromatic ring and the integrity of the aliphatic cyclopentanone ring.

¹³C NMR complements this by identifying every unique carbon environment, including the

critical C-I and C=O carbons. The data from these two experiments, when correlated, provide

an unambiguous blueprint of the molecule.

Experimental Protocol: ¹H and ¹³C NMR
Sample Preparation: Dissolve approximately 5-10 mg of purified 7-iodo-1-indanone in ~0.7

mL of deuterated chloroform (CDCl₃). Add a small amount of tetramethylsilane (TMS) as an

internal standard (δ = 0.00 ppm).[9]

Instrument: A 400 MHz (or higher) spectrometer is recommended for optimal resolution.

¹H NMR Parameters:

Pulse Sequence: Standard single-pulse acquisition.

Relaxation Delay: 2-5 seconds.

Number of Scans: 8-16, to achieve a good signal-to-noise ratio.[9]
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¹³C NMR Parameters:

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Relaxation Delay: 2-5 seconds.

Number of Scans: 128-1024, as the ¹³C nucleus is much less sensitive than ¹H.

Data Interpretation
The key to confirming the "7-iodo" structure lies in analyzing the chemical shifts and coupling

patterns of the three adjacent aromatic protons (H-4, H-5, and H-6).

Table 1: Predicted ¹H NMR Data for 7-Iodo-1-indanone in CDCl₃
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Proton
Assignment

Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

Rationale

H-4 ~7.70 Doublet (d) ~7.6

Adjacent to
the electron-
withdrawing
carbonyl
group and
coupled only
to H-5.

H-6 ~7.55 Doublet (d) ~7.8

Adjacent to the

iodine atom and

coupled only to

H-5.

H-5 ~7.20 Triplet (t) ~7.7

Coupled to both

H-4 and H-6,

appearing as a

triplet.

H-2 ~3.15 Triplet (t) ~6.0

Aliphatic protons

adjacent to the

C-3 methylene

group.

| H-3 | ~2.75 | Triplet (t) | ~6.0 | Aliphatic protons adjacent to the C-2 methylene group and

deshielded by the aromatic ring. |

Table 2: Predicted ¹³C NMR Data for 7-Iodo-1-indanone in CDCl₃
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Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Rationale

C-1 (C=O) ~205.0
Characteristic downfield
shift for a ketone carbonyl.
[10]

C-7a (Quaternary) ~152.0
Aromatic quaternary carbon

adjacent to the carbonyl.

C-3a (Quaternary) ~138.0 Aromatic quaternary carbon.

C-6 ~136.0 Aromatic CH carbon.

C-4 ~128.0 Aromatic CH carbon.

C-5 ~127.0 Aromatic CH carbon.

C-7 (C-I) ~95.0

The "heavy atom effect" of

iodine causes a significant

upfield shift for the carbon it is

attached to. This is a key

validation point.

C-2 ~36.0 Aliphatic methylene carbon.

| C-3 | ~26.0 | Aliphatic methylene carbon. |

Infrared (IR) Spectroscopy: Functional Group
Fingerprinting
IR spectroscopy is a rapid and reliable method for confirming the presence of key functional

groups, which serve as a foundational check of the molecular identity.[11]

Expertise & Rationale
For 7-iodo-1-indanone, the two most critical functional groups are the aromatic ketone and the

substituted benzene ring. IR spectroscopy provides definitive evidence for the C=O stretch and

the characteristic aromatic C=C and C-H vibrations. While the C-I stretch (~500-600 cm⁻¹) is in
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the far-IR region and often difficult to observe with standard instruments, the overall fingerprint

provides a self-validating system when combined with NMR and MS data.

Experimental Protocol: Attenuated Total Reflectance
(ATR)

Sample Preparation: Place a small amount of the solid 7-iodo-1-indanone sample directly

onto the ATR crystal. No further preparation is needed.

Instrument Parameters:

Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

Spectral Range: 4000-600 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32 scans are averaged to produce the final spectrum.[9]

Data Interpretation
Table 3: Key IR Absorption Frequencies for 7-Iodo-1-indanone
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Vibration Type
Expected
Frequency (cm⁻¹)

Intensity/Shape Rationale

Aromatic C-H
Stretch

3100-3000 Medium, Sharp
Characteristic of
sp² C-H bonds in
the benzene ring.

Aliphatic C-H Stretch 3000-2850 Medium, Sharp

Characteristic of sp³

C-H bonds in the

cyclopentanone ring.

C=O Stretch (Ketone) ~1705 Strong, Sharp

Conjugation with the

aromatic ring slightly

lowers the frequency

from a typical aliphatic

ketone (~1715 cm⁻¹).

[9][12]

| Aromatic C=C Stretch | ~1600, ~1470 | Medium, Sharp | Skeletal vibrations of the benzene

ring. |

Mass Spectrometry (MS): The Molecular Weight
Gatekeeper
Mass spectrometry is the definitive technique for determining the molecular weight of a

compound, providing the ultimate confirmation of its elemental formula.

Expertise & Rationale
For 7-iodo-1-indanone (C₉H₇IO), high-resolution mass spectrometry (HRMS) can confirm the

molecular formula to within a few parts per million. Standard electron ionization (EI) MS is also

invaluable for its reproducible fragmentation patterns, which act as a molecular fingerprint and

provide further structural corroboration. Iodine is monoisotopic (¹²⁷I), simplifying the spectrum

as no complex isotopic patterns are expected for the molecular ion.

Experimental Protocol: GC-MS with Electron Ionization
(EI)
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Sample Preparation: Dissolve a small amount of the sample (~1 mg/mL) in a volatile organic

solvent like dichloromethane or ethyl acetate.

Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI

source.

GC Parameters: Use a suitable capillary column (e.g., DB-5) and a temperature program

that allows for the elution of the compound without degradation.

MS Parameters:

Ionization Energy: Standard 70 eV.

Mass Range: Scan from m/z 40 to 300.

Data Interpretation
Table 4: Expected Mass Spectrometry Fragments for 7-Iodo-1-indanone

m/z Value Proposed Fragment Rationale

258 [M]⁺
The molecular ion peak,
confirming the molecular
weight.

230 [M - CO]⁺

A characteristic fragmentation

pattern for cyclic ketones is the

loss of a neutral carbon

monoxide molecule.[9]

131 [M - I]⁺ Loss of the iodine radical.

| 103 | [M - I - CO]⁺ | Subsequent loss of carbon monoxide from the [M - I]⁺ fragment. |

Integrated Structural Analysis Workflow
No single technique provides the complete picture. True analytical integrity is achieved by

integrating data from multiple orthogonal techniques. The workflow below represents a robust,

self-validating system for the structural confirmation of 7-iodo-1-indanone.
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Caption: Integrated workflow for the definitive structural elucidation of 7-iodo-1-indanone.

Conclusion
The structural analysis of 7-iodo-1-indanone is a clear demonstration of the power of a multi-

technique analytical approach. While NMR spectroscopy provides the most detailed information

regarding atomic connectivity and regiochemistry, its conclusions are powerfully reinforced by

the foundational data from mass spectrometry (molecular weight) and infrared spectroscopy

(functional groups). For molecules like 7-iodo-1-indanone, which serve as critical building

blocks in multi-step syntheses for drug discovery, this level of analytical rigor is not merely

academic—it is an essential component of scientific integrity and a prerequisite for successful

research and development.[5][13]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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